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Compound of Interest

Compound Name:
4-(4-Aminophenyl)-3-

morpholinone-d4

Cat. No.: B589499 Get Quote

Essential Safety and Handling Guide for 4-(4-
Aminophenyl)-3-morpholinone-d4
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 4-(4-Aminophenyl)-3-morpholinone-d4. Adherence

to these procedures is vital for ensuring personal safety and maintaining experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
4-(4-Aminophenyl)-3-morpholinone-d4 is classified with the following hazards:

Causes skin irritation (H315)[1][2]

Causes serious eye irritation (H319)[1][2]

May cause respiratory irritation (H335)[1]

Appropriate PPE is mandatory to minimize exposure. The following table summarizes the

required protective equipment.
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Protection Type Specific Equipment Standard/Specification

Eye/Face Protection

Safety glasses with side-

shields or goggles. A face

shield may be necessary in

some situations.

Conforming to EN166 (EU) or

OSHA 29 CFR 1910.133 (US)

[1][3]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).

Gloves must be inspected

before use.

Tested to ASTM D6978[4][5]

Skin and Body Protection

Laboratory coat or an

impervious gown. Closed-toed

footwear is required.

Select based on workplace

hazards and duration of

exposure.[1]

Respiratory Protection

Required when dust or

aerosols may be generated.

Options include a fit-tested

N95 or N100 NIOSH-approved

mask, or a full face-piece

chemical cartridge-type

respirator.

Use respirators and

components tested and

approved under appropriate

government standards such as

NIOSH (US) or CEN (EU).[3]

[5]

Operational Plan: Step-by-Step Handling Procedure
Follow this workflow to ensure the safe handling of 4-(4-Aminophenyl)-3-morpholinone-d4
from receipt to disposal.
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Receiving and Storage

Handling and Experimental Use

Decontamination and Disposal

1. Unpack Shipment
- Wear chemotherapy gloves.

- Inspect for damage.

2. Storage
- Tightly closed container.

- Cool, dry, well-ventilated area.
- Under inert gas, away from oxidizing agents.

3. Don Appropriate PPE
- Gown, double gloves, eye protection, respiratory protection (if needed).

4. Weighing and Preparation
- Use in a chemical fume hood or ventilated enclosure.

- Avoid generating dust.

5. Experimental Use
- Follow established laboratory protocols.

- Avoid contact with skin and eyes.

6. Decontaminate Work Area
- Clean surfaces with an appropriate solvent.

7. Waste Segregation
- Collect contaminated materials in a labeled, sealed container.

8. Disposal
- Dispose of as hazardous waste through a licensed contractor.

Click to download full resolution via product page

Safe Handling Workflow for 4-(4-Aminophenyl)-3-morpholinone-d4
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Detailed Protocols
Storage Protocol

Containers: Keep the container tightly closed when not in use.[1][2]

Environment: Store in a cool, dry, and well-ventilated area.[1][2] The product is noted to be

air-sensitive and should be stored under an inert gas.[2][3]

Incompatibilities: Store away from oxidizing agents.[3]

Safety Measures: Facilities should be equipped with an eyewash fountain and a safety

shower.[1][2]

Spill Management Protocol
In the event of a spill, adhere to the following procedure:

Evacuate: Immediately evacuate non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the spill from entering drains or waterways.[1][3]

Cleanup:

Wear the appropriate PPE, including respiratory protection.

For solid spills, carefully sweep or vacuum the material and place it into a suitable, labeled

disposal container.[1] Avoid creating dust.[2]

Absorb liquid spills with an inert material.

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of all contaminated materials as hazardous waste.

First Aid Measures
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The following table outlines immediate first aid responses to exposure. In all cases, seek

medical attention and show the safety data sheet to the attending physician.[1][3]

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[1]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes.[1][3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do.[1][3]

Ingestion

Do not induce vomiting. Never give anything by

mouth to an unconscious person. Rinse mouth

with water.[3]

Disposal Plan
All waste materials contaminated with 4-(4-Aminophenyl)-3-morpholinone-d4 must be

treated as hazardous waste.

Waste Collection: Collect all contaminated materials, including empty containers, used

gloves, and cleaning materials, in a designated and properly labeled hazardous waste

container.

Container Management: Keep waste containers tightly closed and store them in a

designated, secure area.

Disposal Method: Disposal must be conducted in accordance with all applicable local, state,

and federal regulations. Entrust disposal to a licensed and qualified waste disposal company.

[1][2] Do not allow the product to enter drains or soil.[1]
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Waste Generation

Collection and Storage

Final Disposal

1. Identify Contaminated Waste
- Unused product

- Empty containers
- Contaminated PPE & labware

2. Segregate Waste
- Place in a designated, labeled hazardous waste container.

3. Secure Storage
- Store in a secure, well-ventilated area away from incompatible materials.

4. Licensed Disposal Vendor
- Arrange for pickup by a certified hazardous waste contractor.

5. Manifest and Documentation
- Complete all required waste disposal documentation.

Click to download full resolution via product page

Waste Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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